Cas no 2137532-25-1 (Ethyl 5-bromo-3-(2,2,2-trifluoroethyl)thiophene-2-carboxylate)

• Product Name: Ethyl 5-bromo-3-(2,2,2-trifluoroethyl)thiophene-2-carboxylate
• CAS No: 2137532-25-1
• MF: C₉H₈BrF₃O₂S
• MW: 317.122831344604
• CID: 6422602
• PubChem ID: 165798067
• Update Time: 2025-05-19

Ethyl 5-bromo-3-(2,2,2-trifluoroethyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137532-25-1
• EN300-716635
• ethyl 5-bromo-3-(2,2,2-trifluoroethyl)thiophene-2-carboxylate
• Ethyl 5-bromo-3-(2,2,2-trifluoroethyl)thiophene-2-carboxylate

• Inchi： 1S/C9H8BrF3O2S/c1-2-15-8(14)7-5(3-6(10)16-7)4-9(11,12)13/h3H,2,4H2,1H3
• InChI Key： KWOXBRPIGCZAAJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=O)OCC)S1)CC(F)(F)F

Computed Properties

• Exact Mass: 315.93805g/mol
• Monoisotopic Mass: 315.93805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 54.5Ų

Additional information on Ethyl 5-bromo-3-(2,2,2-trifluoroethyl)thiophene-2-carboxylate

Comprehensive Guide to Ethyl 5-bromo-3-(2,2,2-trifluoroethyl)thiophene-2-carboxylate (CAS No. 2137532-25-1)

Ethyl 5-bromo-3-(2,2,2-trifluoroethyl)thiophene-2-carboxylate (CAS No. 2137532-25-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiophene-based derivative is characterized by its unique molecular structure, which includes a bromine substituent and a trifluoroethyl group, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound's CAS number 2137532-25-1 is a critical identifier for researchers looking to source or study this chemical. Its systematic name, Ethyl 5-bromo-3-(2,2,2-trifluoroethyl)thiophene-2-carboxylate, reflects its ester functionality and the presence of halogen and fluorine atoms, which are known to enhance the bioactivity and stability of molecules. These features make it a sought-after building block in the synthesis of more complex heterocyclic compounds.

One of the key reasons for the growing interest in Ethyl 5-bromo-3-(2,2,2-trifluoroethyl)thiophene-2-carboxylate is its role in the development of novel pharmaceutical agents. The thiophene ring is a common motif in many FDA-approved drugs, and modifications with bromine and trifluoroethyl groups can lead to improved pharmacokinetic properties. For instance, such derivatives are being explored for their potential in treating central nervous system (CNS) disorders and inflammatory diseases, aligning with current trends in precision medicine and targeted therapy.

In addition to its pharmaceutical applications, CAS 2137532-25-1 is also relevant in the field of agrochemicals. The introduction of fluorine atoms into organic molecules often results in enhanced pesticidal or herbicidal activity, making this compound a candidate for the development of next-generation crop protection products. This aligns with the global push toward sustainable agriculture and the need for more efficient pest control solutions.

From a synthetic chemistry perspective, Ethyl 5-bromo-3-(2,2,2-trifluoroethyl)thiophene-2-carboxylate serves as a versatile intermediate. Its reactive bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in modern organic synthesis. Moreover, the ester group can be hydrolyzed or transformed into other functional groups, offering flexibility in molecular design. These attributes make it a valuable tool for researchers working on drug discovery and material science projects.

The market for thiophene derivatives like Ethyl 5-bromo-3-(2,2,2-trifluoroethyl)thiophene-2-carboxylate is expanding, driven by the increasing demand for innovative small-molecule therapeutics and specialty chemicals. Companies specializing in custom synthesis and contract research organizations (CROs) are actively stocking this compound to meet the needs of their clients. Furthermore, the rise of AI-driven drug discovery platforms has accelerated the identification of promising candidates, with CAS 2137532-25-1 frequently appearing in virtual screening libraries.

For those looking to work with Ethyl 5-bromo-3-(2,2,2-trifluoroethyl)thiophene-2-carboxylate, it is essential to consider its physicochemical properties. The compound typically appears as a light yellow to colorless solid, with moderate solubility in common organic solvents like dichloromethane and ethyl acetate. Proper storage conditions, such as keeping it in a cool, dry place away from light, are recommended to maintain its stability. Safety data sheets (SDS) should always be consulted to ensure safe handling practices.

In summary, Ethyl 5-bromo-3-(2,2,2-trifluoroethyl)thiophene-2-carboxylate (CAS No. 2137532-25-1) is a multifaceted compound with significant potential in pharmaceutical, agrochemical, and material science applications. Its unique structural features and reactivity make it a valuable asset for researchers aiming to develop new bioactive molecules or functional materials. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing innovation across multiple industries.